Cas no 115-28-6 (Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid)

Hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic Acid is a chlorinated bicyclic compound featuring a norbornene core with two carboxylic acid functionalities. Its highly functionalized structure, including six chlorine substituents, makes it a versatile intermediate in organic synthesis, particularly for Diels-Alder reactions and the preparation of flame retardants or polymer modifiers. The compound’s rigid bicyclic framework and electron-withdrawing groups enhance its reactivity in cycloaddition and cross-coupling processes. Its stability and high halogen content also lend utility in applications requiring thermal resistance or halogenated additives. The dual carboxylic acid groups further enable derivatization for tailored chemical modifications.
Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid structure
115-28-6 structure
Product Name:Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid
CAS No:115-28-6
MF:C9H4Cl6O4
MW:388.843657493591
MDL:MFCD00167589
CID:35799
PubChem ID:8266
Update Time:2025-06-07

Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,4,5,6,7,7-Hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
    • 1,4,5,6,7,7-hexachloro-8,9,10-trinorborn-5-ene-2,3-dicarboxylic acid
    • 1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid
    • Chloroendic Acid
    • 1,4,5,6,7,7-bicyclo[2.2.1]-5-heptene-2,3-dicarboxylic acid
    • 1,4,5,6,7,7-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
    • 1,4,5,6,7,7-hexachloro-5-norbornene-2,3-dicarboxylic acid
    • 1,4,5,6,7,7-Hexachlorobicyclo(2.2.1)-5-heptene-2,3-dicarboxylic acid
    • het acid
    • hexachloroendomethylenetetrahydrophthalic acid
    • Chlorendic acid
    • 1,4,5,6,7,7-Hexachlorobicyclo[2.2.1]-hept-5-ene-2,3-dicarboxylic acid
    • Hexachloro-endo-methylenetetrahydrophthalic Acid
    • Nsc22231
    • chlorendic
    • NCI-C55072
    • CHLORENDATE
    • Kyselina het
    • Chloredic acid
    • czech)
    • HET ACID 99.5%
    • Kyselina het [Czech]
    • Chlorendic acid (VAN)
    • Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-
    • 5-Norbornene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachlor
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-delta(sup 4)-tetrahydroftalova [Czech]
    • NSC-519
    • DTXSID2020268
    • NCI60_001839
    • Kyselina 1,2,3,4,7,7-hexachlorbicyklo(2,2,1)hept-2-en-5,6-dikarboxylova [Czech]
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-.delta.(4)-tetrahyroftalova
    • 1,2,3,4,7,7-hexakis(chloranyl)bicyclo[2.2.1]hept-2-ene-5,6-dicarboxylic acid
    • NSC 22231
    • SCHEMBL159505
    • 1,4,5,6,7,7-hexachlorobicyclo-(2,2,1)-hept-5-ene-2,3-dicarboxylic acid
    • 115-28-6
    • NSC 41876
    • NSC41876
    • NCGC00259888-01
    • CCRIS 896
    • cid_8266
    • DJKGDNKYTKCJKD-UHFFFAOYSA-N
    • HMS3039F04
    • Kyselina 1,2,3,4,7,7-hexachlorbicyklo(2,2,1)hept-2-en-5,6-dikarboxylova
    • CAS-115-28-6
    • NSC-41876
    • NSC-22225
    • EN300-24974
    • Tox21_300190
    • MLS002152895
    • 5-Norbornene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-
    • 1,5,6,7,7-HEXACHLORO-5-NORBORNENE-2,3-DICARBOXYLIC ACID
    • BDBM94954
    • AKOS016843860
    • NCGC00091276-03
    • SMR001224506
    • NS00004196
    • Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-
    • C19204
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-delta(sup 4)-tetrahyroftalova
    • 1,4,5,6,7,7-Hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid #
    • Bicyclo[2.2.1]-5-heptene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-
    • NSC-22231
    • MLS002637518
    • FT-0626941
    • Kyselina 3,4,5,6,7,7-hexachlor-.delta.(sup 4)-tetrahyroftalova
    • CHEMBL462314
    • EINECS 204-078-9
    • 1,4,5,6,7,7-Hexachloro-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-delta(sup 4)-tetrahyroftalova [Czech]
    • CHEBI:76603
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-.delta.(4)-tetrahydroftalova
    • DTXCID80268
    • 7374-78-9
    • AS-72784
    • InChI=1/C9H4Cl6O4/c10-3-4(11)8(13)2(6(18)19)1(5(16)17)7(3,12)9(8,14)15/h1-2H,(H,16,17)(H,18,19
    • AKOS003363272
    • H0054
    • WLN: L55 A CUTJ AG AG BG CG DG EG FVQ GVQ
    • HSDB 2915
    • NCGC00253973-01
    • Q1854296
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-delta(sup 4)-tetrahydroftalova
    • NSC519
    • Tox21_202339
    • 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene-5,6-dicarboxylic acid
    • D90788
    • NCGC00091276-01
    • 2H,3H-Hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
    • 1,4,5,6,7,7-BICYCLO(2.2.1)-5-HEPTENE-2,3-DICARBOXYLIC ACID
    • Kyselina 3,6endomethylen3,4,5,6,7,7hexachlordelta(sup 4)tetrahyroftalova
    • DB-060716
    • UNII-IAC1H0N39L
    • Bicyclo(2.2.1)-5-heptene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-
    • 1,4,5,6,7,7-Hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-delta(4)-tetrahyroftalova
    • Kyselina 3,6endomethylen3,4,5,6,7,7hexachlordelta(sup 4)tetrahydroftalova
    • 1,4,5,6,7,7-BICYCLO(2.2.1)HEPT-5-ENE-2,3-DICARBOXYLIC ACID
    • 1,4,5,6,7,7-Hexachlorobicyclo-(2,2,1)hept-5-en-2,3-dicarboxylic acid
    • 2H,3H-Hexachlorobicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid
    • KYSELINA 3,6-ENDOMETHYLEN-3,4,5,6,7,7-HEXACHLOR-DELTA(SUP 4)-TETRAHYROFTALOVA (CZECH)
    • 1,4,5,6,7,7Hexachlorobicyclo(2.2.1)5heptene2,3dicarboxylic acid
    • CHLORENDIC ACID (IARC)
    • CHLORENDIC ACID [IARC]
    • hexachloroentomethylenetetrahydrophthalic acid
    • 1,4,5,6,7,7Hexachloro5norbornene2,3dicarboxylic acid
    • 5Norbornene2,3dicarboxylic acid, 1,4,5,6,7,7hexachloro
    • KYSELINA HET (CZECH)
    • Kyselina 3,6-endomethylen-3,4,5,6,7,7-hexachlor-delta(4)-tetrahydroftalova
    • Kyselina 1,2,3,4,7,7hexachlorbicyklo(2,2,1)hept2en5,6dikarboxylova
    • STK266636
    • Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid
    • MDL： MFCD00167589
    • Inchi： 1S/C9H4Cl6O4/c10-3-4(11)8(13)2(6(18)19)1(5(16)17)7(3,12)9(8,14)15/h1-2H,(H,16,17)(H,18,19)
    • InChI Key： DJKGDNKYTKCJKD-UHFFFAOYSA-N
    • SMILES： ClC12C(=C(C(C1(Cl)Cl)(C(C(=O)O)C2C(=O)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 385.82400
  • Monoisotopic Mass: 385.824
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: White fine and easy to flow crystallization
  • Density: 1.7157 (estimate)
  • Melting Point: 239-242 °C (lit.)
  • Boiling Point: 175°C (rough estimate)
  • Flash Point: 239.1 °C
  • Refractive Index: 1.658
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 74.60000
  • LogP: 3.23350
  • Solubility: Not determined

Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid Security Information

  • Symbol: GHS05 GHS08
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H318,H351
  • Warning Statement： P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 40-41
  • Safety Instruction： S53-S22-S26-S36/37/39-S45
  • RTECS：RB9000000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R40; R41
  • Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
  • Safety Term：S53;S22;S26;S36/37/39;S45

Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid Customs Data

  • HS CODE：2917209090
  • Customs Data：

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Hexachlorobicyclo2.2.1hept-5-ene-2,3-dicarboxylic Acid Pricemore >>

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(CAS:115-28-6)氯菌酸
Order Number:LE2468930;LE4959;LE15328
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:115-28-6)氯菌酸
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